Cas no 1361746-15-7 (3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid)
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid
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- Inchi: 1S/C13H9Cl2NO3/c14-8-2-1-3-9(15)12(8)11-7(6-10(17)18)4-5-16-13(11)19/h1-5H,6H2,(H,16,19)(H,17,18)
- InChI Key: OJCFNUBNRCMBCG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C(NC=CC=1CC(=O)O)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 449
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002617-250mg |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid |
1361746-15-7 | 97% | 250mg |
680.00 USD | 2021-05-31 | |
| Alichem | A024002617-500mg |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid |
1361746-15-7 | 97% | 500mg |
1,078.00 USD | 2021-05-31 | |
| Alichem | A024002617-1g |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid |
1361746-15-7 | 97% | 1g |
1,680.00 USD | 2021-05-31 |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic Acid: A Comprehensive Overview
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1361746-15-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid.
Chemical Structure and Properties
The molecular formula of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid is C15H11Cl23, with a molecular weight of 318.15 g/mol. The compound features a pyridine ring substituted with a 2,6-dichlorophenyl group and a hydroxyl group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.
The solubility of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is advantageous for its use in biological assays and pharmaceutical formulations. Additionally, the compound's stability under various conditions has been extensively studied to ensure its reliability in experimental settings.
Synthesis Methods
The synthesis of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid has been reported using several approaches. One common method involves the reaction of 2-chloro-6-nitrobenzaldehyde with 4-acetylpyridine in the presence of a base to form an intermediate aldehyde. This intermediate is then reduced to the corresponding alcohol using sodium borohydride. Subsequent hydrolysis of the ester group yields the final product.
An alternative synthetic route involves the condensation of 2-chloro-6-nitrobenzaldehyde with malononitrile to form a nitrile intermediate. This intermediate is then converted to the desired carboxylic acid through hydrolysis and subsequent reduction steps. Both methods have their advantages and are chosen based on specific requirements such as yield, purity, and cost-effectiveness.
Biological Activities
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in metabolic pathways. Recent studies have shown that it effectively inhibits the activity of certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis.
In addition to its enzymatic inhibition properties, 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
Clinical Trials and Therapeutic Potential
The therapeutic potential of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid has been explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For instance, a Phase I clinical trial evaluating the safety and pharmacokinetics of the compound in healthy volunteers reported no significant adverse effects at therapeutic doses.
Ongoing Phase II trials are focusing on assessing the efficacy of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid in specific patient populations with conditions such as cancer and autoimmune disorders. Preliminary data from these trials have indicated that the compound may offer significant benefits over existing treatments by targeting multiple pathways involved in disease progression.
Future Directions and Research Opportunities
The continued investigation into the properties and applications of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-4-acetic acid holds great promise for advancing our understanding of its therapeutic potential. Future research efforts will likely focus on optimizing its pharmacological properties through structural modifications and developing more effective delivery systems.
In addition to exploring new therapeutic applications, there is a growing interest in understanding the mechanisms underlying its biological activities at a molecular level. Advances in computational chemistry and structural biology are expected to provide valuable insights into how this compound interacts with its targets and how these interactions can be leveraged for therapeutic benefit.
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